![molecular formula C19H17Cl2NO7 B1248640 2,6-dichloro-5-hydroxy-8-methyl-1-[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]chromeno[2,3-b]pyrrol-4-one](/img/structure/B1248640.png)
2,6-dichloro-5-hydroxy-8-methyl-1-[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]chromeno[2,3-b]pyrrol-4-one
Overview
Description
2,6-dichloro-5-hydroxy-8-methyl-1-[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]chromeno[2,3-b]pyrrol-4-one is a natural product found in Nonomuraea spiralis with data available.
Scientific Research Applications
Synthesis Techniques
- The synthesis of 2H-Pyrano-[4'',3'',2'':4',5']chromeno [2',3':4,5]thieno-[2,3-b]pyridin-2-ones involves reactions of 4-chloromethyl-5-hydroxycoumarin with substituted 2-thioxopyridine-3-carbonitriles, leading to novel heterocyclic systems. This demonstrates the potential for creating complex molecular structures using base-induced intramolecular cyclization reactions (Bondarenko et al., 2016).
- A multicomponent reaction strategy has been utilized to synthesize 5H-Chromeno[2,3-b]pyridines, highlighting the versatility of this chemical structure in synthesizing compounds with varied biological and medicinal properties (Ryzhkova et al., 2023).
Chemical Properties and Transformations
- Research on 2H-spiro-[chromeno[2,3-c]pyrrole-1,3'-indoline]-2',3,9-triones showcases a method to create a library of derivatives with significant structural diversity, indicating the adaptability of chromeno[2,3-b]pyrrol-4-one in synthesizing various biologically active compounds (Vydzhak et al., 2020).
- Studies on the synthesis of thieno[2,3-d]thia[1]pyrano[4,3-b]pyrrole derivatives reveal the complex chemical reactions that these compounds can undergo, further highlighting their potential in various scientific applications (Borisova & Kartashova, 1979).
Biological and Medicinal Applications
- The synthesis of chromeno[2,3-b]pyridines and investigation of their potential cytotoxic activity suggest possible applications in the field of medicinal chemistry, particularly in the development of new therapeutic agents (Azab et al., 2017).
- Multicomponent transformations involving chromeno[2,3-b]pyridine scaffolds have been studied for their potential in biomedical applications, indicating the relevance of these compounds in drug discovery and development (Elinson et al., 2018).
properties
Product Name |
2,6-dichloro-5-hydroxy-8-methyl-1-[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]chromeno[2,3-b]pyrrol-4-one |
|---|---|
Molecular Formula |
C19H17Cl2NO7 |
Molecular Weight |
442.2 g/mol |
IUPAC Name |
2,6-dichloro-5-hydroxy-8-methyl-1-[(1R,4R,5S,6S)-4,5,6-trihydroxy-3-(hydroxymethyl)cyclohex-2-en-1-yl]chromeno[2,3-b]pyrrol-4-one |
InChI |
InChI=1S/C19H17Cl2NO7/c1-6-2-9(20)15(26)12-14(25)8-4-11(21)22(19(8)29-18(6)12)10-3-7(5-23)13(24)17(28)16(10)27/h2-4,10,13,16-17,23-24,26-28H,5H2,1H3/t10-,13-,16+,17+/m1/s1 |
InChI Key |
QZDFKKWMBPFPOS-WIINYEKRSA-N |
Isomeric SMILES |
CC1=CC(=C(C2=C1OC3=C(C2=O)C=C(N3[C@@H]4C=C([C@H]([C@@H]([C@H]4O)O)O)CO)Cl)O)Cl |
Canonical SMILES |
CC1=CC(=C(C2=C1OC3=C(C2=O)C=C(N3C4C=C(C(C(C4O)O)O)CO)Cl)O)Cl |
synonyms |
pyralomicin 1c |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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